Cas no 1197235-63-4 (3-Chloro-5-methylpyrazine-2-carbaldehyde)
1197235-63-4 structure
Product Name:3-Chloro-5-methylpyrazine-2-carbaldehyde
CAS No:1197235-63-4
MF:C6H5ClN2O
MW:156.56970000267
CID:4816331
Update Time:2023-08-19
3-Chloro-5-methylpyrazine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-methylpyrazine-2-carbaldehyde
-
- Inchi: 1S/C6H5ClN2O/c1-4-2-8-5(3-10)6(7)9-4/h2-3H,1H3
- InChI Key: YVUFGORCNHQMKP-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)N=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 131
- XLogP3: 0.9
- Topological Polar Surface Area: 42.8
3-Chloro-5-methylpyrazine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002642-1g |
3-Chloro-5-methylpyrazine-2-carbaldehyde |
1197235-63-4 | 95% | 1g |
$1736.64 | 2023-09-04 | |
| Alichem | A099002642-5g |
3-Chloro-5-methylpyrazine-2-carbaldehyde |
1197235-63-4 | 95% | 5g |
$4180.80 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1760014-1g |
3-Chloro-5-methylpyrazine-2-carbaldehyde |
1197235-63-4 | 98% | 1g |
¥16380.00 | 2024-08-09 |
3-Chloro-5-methylpyrazine-2-carbaldehyde Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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